Cas no 19424-41-0 (3,4-Hexanediol, 2,2,5,5-tetramethyl-)

• Product name: 3,4-Hexanediol, 2,2,5,5-tetramethyl-
• CAS No: 19424-41-0
• MF: C₁₀H₂₂O₂
• MW: 174.280483722687
• CID: 1386732
• PubChem ID: 10954025

3,4-Hexanediol, 2,2,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 3,4-Hexanediol, 2,2,5,5-tetramethyl-
• 2,2,5,5-tetramethylhexane-3,4-diol
• 2,2,5,5-tetramethyl-hexane-3,4-diol
• 19424-41-0
• DTXSID20449578
• 2,2,5,5-tetramethyl-3,4-hexanediol
• SCHEMBL10197407

• Inchi： InChI=1S/C10H22O2/c1-9(2,3)7(11)8(12)10(4,5)6/h7-8,11-12H,1-6H3
• InChI Key： AVZDCZIXVMGOQQ-UHFFFAOYSA-N
• SMILES： CC(C)(C)C(C(C(C)(C)C)O)O

Computed Properties

• Exact Mass: 174.161979940g/mol
• Monoisotopic Mass: 174.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.5Ų